molecular formula C12H13N3O6 B3830255 methyl 4-[2-(4-nitrobenzoyl)hydrazino]-4-oxobutanoate

methyl 4-[2-(4-nitrobenzoyl)hydrazino]-4-oxobutanoate

Cat. No. B3830255
M. Wt: 295.25 g/mol
InChI Key: JWENPEDMEMMUPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 4-[2-(4-nitrobenzoyl)hydrazino]-4-oxobutanoate” is a chemical compound with the molecular formula C12H13N3O6 . It is a derivative of hydrazine, which is a compound of nitrogen and hydrogen. The compound also contains a nitrobenzoyl group, which is a benzene ring with a nitro group (-NO2) and a carbonyl group (-C=O).


Molecular Structure Analysis

The molecular structure of “methyl 4-[2-(4-nitrobenzoyl)hydrazino]-4-oxobutanoate” can be inferred from its molecular formula, C12H13N3O6 . It contains a hydrazine group (-NH-NH2), a nitrobenzoyl group (a benzene ring with a nitro group and a carbonyl group), and a methyl ester group (-COOCH3). The exact 3D structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.


Physical And Chemical Properties Analysis

The physical and chemical properties of “methyl 4-[2-(4-nitrobenzoyl)hydrazino]-4-oxobutanoate” are not specified in the search results. Its molecular weight is 295.24812 . Other properties such as melting point, boiling point, solubility, and stability would need to be determined experimentally.

Safety and Hazards

The safety and hazards associated with “methyl 4-[2-(4-nitrobenzoyl)hydrazino]-4-oxobutanoate” are not specified in the search results. As a general rule, hydrazine derivatives can be hazardous and should be handled with care. They may cause skin and eye irritation, and inhalation or ingestion may be harmful .

properties

IUPAC Name

methyl 4-[2-(4-nitrobenzoyl)hydrazinyl]-4-oxobutanoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H13N3O6/c1-21-11(17)7-6-10(16)13-14-12(18)8-2-4-9(5-3-8)15(19)20/h2-5H,6-7H2,1H3,(H,13,16)(H,14,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JWENPEDMEMMUPY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)CCC(=O)NNC(=O)C1=CC=C(C=C1)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H13N3O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

295.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

>44.3 [ug/mL] (The mean of the results at pH 7.4)
Record name SID24810067
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

Methyl 4-{2-[(4-nitrophenyl)carbonyl]hydrazinyl}-4-oxobutanoate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
methyl 4-[2-(4-nitrobenzoyl)hydrazino]-4-oxobutanoate
Reactant of Route 2
Reactant of Route 2
methyl 4-[2-(4-nitrobenzoyl)hydrazino]-4-oxobutanoate
Reactant of Route 3
Reactant of Route 3
methyl 4-[2-(4-nitrobenzoyl)hydrazino]-4-oxobutanoate
Reactant of Route 4
Reactant of Route 4
methyl 4-[2-(4-nitrobenzoyl)hydrazino]-4-oxobutanoate
Reactant of Route 5
Reactant of Route 5
methyl 4-[2-(4-nitrobenzoyl)hydrazino]-4-oxobutanoate
Reactant of Route 6
Reactant of Route 6
methyl 4-[2-(4-nitrobenzoyl)hydrazino]-4-oxobutanoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.